Cas no 2172440-16-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid
• CAS No: 2172440-16-1
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 5772377
• PubChem ID: 165539119
• Update Time: 2025-06-08

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1516332
• 2172440-16-1
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N,2-dimethylpropanamido]benzoic acid
• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid

• Inchi： 1S/C27H26N2O5/c1-17(25(30)29(2)24-14-8-7-13-22(24)26(31)32)15-28-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-14,17,23H,15-16H2,1-2H3,(H,28,33)(H,31,32)
• InChI Key： YQMSIIRCGOPIRK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)C(N(C)C1C=CC=CC=1C(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic Acid (CAS No. 2172440-16-1): A Comprehensive Overview

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid (CAS No. 2172440-16-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-amino-N,2-dimethylpropanamidobenzoic acid, is characterized by its unique structural features and potential applications in drug development.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid is composed of a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to an amino group, a benzoic acid moiety, and a dimethylpropanamide functional group. The Fmoc protecting group is widely used in peptide synthesis to prevent premature reactions and ensure the correct sequence of amino acids. The presence of the benzoic acid and dimethylpropanamide groups adds to the compound's versatility and reactivity.

In recent years, the use of Fmoc derivatives has been extensively studied for their role in the synthesis of bioactive peptides and small molecules. The Fmoc-amino-N,2-dimethylpropanamidobenzoic acid has shown promise in various applications due to its ability to form stable intermediates during synthetic processes. This stability is crucial for maintaining the integrity of the final product and ensuring high yields in multi-step syntheses.

One of the key areas where 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid has found application is in the development of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability, bioavailability, and reduced immunogenicity. The unique combination of functional groups in this compound allows for the design of peptidomimetics with tailored biological activities.

Recent studies have also explored the use of Fmoc derivatives in the synthesis of prodrugs. Prodrugs are inactive precursors that are converted into active drugs within the body through metabolic processes. The Fmoc-amino-N,2-dimethylpropanamidobenzoic acid can be used to create prodrugs that are more stable during storage and transport but are activated upon reaching their target site. This approach can improve drug efficacy and reduce side effects.

The solubility and stability of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid have been investigated in various solvents. It has been found to be highly soluble in polar aprotic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These solvents are commonly used in organic synthesis due to their ability to dissolve a wide range of compounds without causing unwanted side reactions.

In terms of its chemical reactivity, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid can undergo a variety of reactions including amidation, esterification, and coupling reactions with other functional groups. These reactions are essential for building complex molecular architectures and developing new pharmaceutical agents.

The safety profile of Fmoc-amino-N,2-dimethylpropanamidobenzoic acid has also been evaluated in several studies. It is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, as with any chemical compound, appropriate personal protective equipment (PPE) should be worn to minimize exposure risks.

In conclusion, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N,2-dimethylpropanamidobenzoic acid (CAS No. 2172440-16-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel peptidomimetics and prodrugs. Ongoing research continues to explore new applications and optimize synthetic methods for this promising compound.